Cas no 83258-37-1 (1,2-Benzenediol, 3-(8,11-pentadecadienyl)-, (Z,Z)-)

1,2-Benzenediol, 3-(8,11-pentadecadienyl)-, (Z,Z)- is a di-substituted catechol derivative featuring a pentadecadienyl side chain with (Z,Z)-configured double bonds at the 8 and 11 positions. This compound exhibits notable reactivity due to the presence of both phenolic hydroxyl groups and unsaturated aliphatic chains, making it suitable for applications in organic synthesis and polymerization processes. The (Z,Z)-configuration of the diene moiety may influence its physicochemical properties, including solubility and oxidative stability. Its bifunctional structure allows for potential use as an intermediate in the development of specialty chemicals, antioxidants, or bioactive molecules. Careful handling is recommended due to the sensitivity of phenolic and unsaturated functionalities.

1,2-Benzenediol, 3-(8,11-pentadecadienyl)-, (Z,Z)- structure

83258-37-1 structure

Product Name:1,2-Benzenediol, 3-(8,11-pentadecadienyl)-, (Z,Z)-

CAS No:83258-37-1

MF:C₂₁H₃₂O₂

MW:316.477586746216

MDL:MFCD16294840

CID:675612

PubChem ID:12444628

Update Time:2025-10-19

1,2-Benzenediol, 3-(8,11-pentadecadienyl)-, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediol, 3-(8,11-pentadecadienyl)-, (Z,Z)-
- 3-[(8Z,11Z)-pentadeca-8,11-dienyl]benzene-1,2-diol
- URUSHIOL (15:2)
- 3-(8Z,11Z-Pentadecadienyl)-1,2-benzenediol
- 1,2-Benzenediol, 3-(8,11-pentadecadienyl)-, (Z,Z)- (ZCI)
- 1,2-Benzenediol, 3-(8Z,11Z)-8,11-pentadecadienyl- (9CI)
- 3-(8Z,11Z)-8,11-Pentadecadien-1-yl-1,2-benzenediol (ACI)
- SCHEMBL19880531
- urushiol (C15:2)
- Urushiol (15:2;8Z,10Z)
- UNII-0QRN9SQP2M
- 3-((8Z,11Z)-pentadeca-8,11-dien-1-yl)benzene-1,2-diol
- 3-(8Z,11Z)-8,11-Pentadecadien-1-yl-1,2-benzenediol
- 0QRN9SQP2M
- 1,2-Benzenediol, 3-(8Z,11Z)-8,11-pentadecadien-1-yl-
- LMPK15020003
- CHEBI:140612
- AKOS040734848
- DTXSID501229816
- (8Z,11Z)-urushiol III
- Q27456373
- 3-((8Z,11Z)-pentadeca-8,11-dien-1-yl)catechol
- 83258-37-1
- 3-[(8Z,11Z)-PENTADECA-8,11-DIEN-1-YL]BENZENE-1,2-DIOL
- MDL： MFCD16294840
- Inchi： 1S/C21H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(22)21(19)23/h4-5,7-8,15,17-18,22-23H,2-3,6,9-14,16H2,1H3/b5-4-,8-7-
- InChI Key： RMTXUPIIESNLPW-UTOQUPLUSA-N
- SMILES： C(C1C=CC=C(O)C=1O)CCCCCC/C=C\C/C=C\CCC

Computed Properties

Exact Mass: 316.240230259g/mol
Monoisotopic Mass: 316.240230259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 12
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 7.4
Topological Polar Surface Area: 40.5Å²

1,2-Benzenediol, 3-(8,11-pentadecadienyl)-, (Z,Z)- Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

1,2-Benzenediol, 3-(8,11-pentadecadienyl)-, (Z,Z)- Pricemore >>

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PhytoLab	80181-50mg	Urushiol (15:2)	83258-37-1	≥ 85.0 %	50mg	€1552.5	2023-10-25
PhytoLab	80181-250mg	Urushiol (15:2)	83258-37-1	≥ 85.0 %	250mg	€7331.25	2023-10-25
PhytoLab	80181-500mg	Urushiol (15:2)	83258-37-1	≥ 85.0 %	500mg	€13800	2023-10-25
PhytoLab	80181-1000mg	Urushiol (15:2)	83258-37-1	≥ 85.0 %	1000mg	€25875	2023-10-25